Cas no 68141-11-7 (p-tolyl hexanoate)

• Product Name: p-tolyl hexanoate
• CAS No: 68141-11-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 969123
• Update Time: 2026-04-29

p-tolyl hexanoate Chemical and Physical Properties

Names and Identifiers

• p-tolyl hexanoate
• (4-methylphenyl) hexanoate
• 4-methylphenyl hexanoate
• Hexanoic acid, (4-methylphenyl) ester
• Hexanoic acid, 4-methylphenyl ester

• Inchi： 1S/C13H18O2/c1-3-4-5-6-13(14)15-12-9-7-11(2)8-10-12/h7-10H,3-6H2,1-2H3

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.985
• Boiling Point: 286°C at 760 mmHg
• Flash Point: 104.5°C
• Refractive Index: 1.493
• PSA: 26.3